4-(cyclohexylthio)-6-nitro-3-(1,3-oxathiolan-2-yl)-1-phenyl-1H-indazole

• IUPAC Name: 4-cyclohexylsulfanyl-6-nitro-3-(1,3-oxathiolan-2-yl)-1-phenylindazole
• InChI: InChI=1S/C22H23N3O3S2/c26-25(27)16-13-18-20(19(14-16)30-17-9-5-2-6-10-17)21(22-28-11-12-29-22)23-24(18)15-7-3-1-4-8-15/h1,3-4,7-8,13-14,17,22H,2,5-6,9-12H2
• InChI Key: RKWQJSXEMCMBFA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)SC2=CC(=CC3=C2C(=NN3C4=CC=CC=C4)C5OCCS5)[N+](=O)[O-]
• Molecular Formula: C22H23N3O3S2
• Molecular Weight: 441.6 g/mol

Description

4-(cyclohexylthio)-6-nitro-3-(1,3-oxathiolan-2-yl)-1-phenyl-1H-indazole, commonly known as CYT-387, is a chemical compound that belongs to the indazole family. It is a potent inhibitor of Janus kinase 1 (JAK1) and Janus kinase 2 (JAK2), which are enzymes involved in the regulation of cytokine signaling pathways. CYT-387 has shown promising results in preclinical studies and is being investigated for its potential therapeutic applications in various diseases.

Mechanism of Action

CYT-387 is a potent inhibitor of 4-(cyclohexylthio)-6-nitro-3-(1,3-oxathiolan-2-yl)-1-phenyl-1H-indazole and JAK2, which are enzymes involved in the regulation of cytokine signaling pathways. 4-(cyclohexylthio)-6-nitro-3-(1,3-oxathiolan-2-yl)-1-phenyl-1H-indazole and JAK2 are activated by cytokine receptors, which leads to the activation of downstream signaling pathways, including the JAK-STAT pathway. The JAK-STAT pathway plays a critical role in the regulation of cell proliferation, differentiation, and survival. CYT-387 inhibits the activity of 4-(cyclohexylthio)-6-nitro-3-(1,3-oxathiolan-2-yl)-1-phenyl-1H-indazole and JAK2, which leads to the inhibition of downstream signaling pathways and ultimately results in the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
CYT-387 has been shown to have several biochemical and physiological effects. In preclinical studies, CYT-387 has been shown to inhibit the proliferation of MPN cells and induce apoptosis. CYT-387 has also been shown to inhibit the JAK-STAT signaling pathway, which plays a critical role in the regulation of cell proliferation, differentiation, and survival. Furthermore, CYT-387 has been shown to have anti-tumor and anti-inflammatory effects in various animal models.

Advantages and Limitations for Lab Experiments

CYT-387 has several advantages for lab experiments. It is a potent inhibitor of 4-(cyclohexylthio)-6-nitro-3-(1,3-oxathiolan-2-yl)-1-phenyl-1H-indazole and JAK2, which makes it a useful tool for studying the JAK-STAT signaling pathway. CYT-387 has also been shown to have anti-tumor and anti-inflammatory effects, which makes it a useful tool for studying these diseases. However, there are also some limitations to using CYT-387 in lab experiments. CYT-387 is a relatively new compound, and its effects in humans are not yet fully understood. Furthermore, CYT-387 is a potent inhibitor of 4-(cyclohexylthio)-6-nitro-3-(1,3-oxathiolan-2-yl)-1-phenyl-1H-indazole and JAK2, which may have off-target effects on other signaling pathways.

Future Directions

There are several future directions for the study of CYT-387. One area of research is the development of CYT-387 as a therapeutic agent for the treatment of MPNs. CYT-387 has shown promising results in preclinical studies, and clinical trials are currently underway to evaluate its safety and efficacy in humans. Another area of research is the development of CYT-387 as a therapeutic agent for the treatment of solid tumors. CYT-387 has shown anti-tumor activity in various preclinical models, and further studies are needed to evaluate its potential as a cancer therapy. Finally, research is needed to further understand the mechanism of action of CYT-387 and its effects on other signaling pathways.

Synthesis Methods

The synthesis of CYT-387 involves several steps, starting with the reaction of 4-bromo-1H-indazole with cyclohexylthiol and potassium carbonate in N,N-dimethylformamide (DMF) to yield 4-(cyclohexylthio)-1H-indazole. This intermediate is then reacted with 1,3-oxathiolane-2-thione in the presence of sodium hydride and DMF to give 4-(cyclohexylthio)-3-(1,3-oxathiolan-2-yl)-1H-indazole. Finally, nitration of this intermediate with a mixture of nitric and sulfuric acids in acetic acid produces CYT-387.

Scientific Research Applications

CYT-387 has been extensively studied for its potential therapeutic applications in various diseases, including myeloproliferative neoplasms (MPNs), solid tumors, and inflammatory diseases. In preclinical studies, CYT-387 has shown potent anti-proliferative effects on MPN cells and has been shown to induce apoptosis and inhibit the JAK-STAT signaling pathway. CYT-387 has also demonstrated anti-tumor activity in various solid tumors, including breast, prostate, and lung cancers. Furthermore, CYT-387 has shown anti-inflammatory effects in animal models of rheumatoid arthritis and has been shown to reduce the production of pro-inflammatory cytokines.